N-[(S)-hydroxyphenoxyphosphinyl]-L-alanine,1-methylethyl ester, 6-ester with 2-C-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)-2,5-anhydro-D-altrononitrile

• IUPAC Name: propan-2-yl (2S)-2-[[[(2R,3S,4R,5R)-5-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)-5-cyano-3,4-dihydroxyoxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate
• InChI: InChI=1S/C24H29N6O8P/c1-14(2)36-23(33)15(3)29-39(34,38-16-7-5-4-6-8-16)35-11-18-20(31)21(32)24(12-25,37-18)19-10-9-17-22(26)27-13-28-30(17)19/h4-10,13-15,18,20-21,31-32H,11H2,1-3H3,(H,29,34)(H2,26,27,28)/t15-,18+,20+,21+,24-,39?/m0/s1
• InChI Key: QXBLGVOITWEDBZ-XBIBZECMSA-N
• Canonical SMILES: CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)(C#N)C2=CC=C3N2N=CN=C3N)O)O)OC4=CC=CC=C4
• Isomeric SMILES: C[C@@H](C(=O)OC(C)C)NP(=O)(OC[C@@H]1[C@H]([C@H]([C@](O1)(C#N)C2=CC=C3N2N=CN=C3N)O)O)OC4=CC=CC=C4
• Molecular Formula: C24H29N6O8P
• Molecular Weight: 560.5 g/mol

Description

The compound you’re asking about is also known as Remdesivir. It’s a nucleoside ribonucleic acid polymerase inhibitor of severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) replication. It has been granted approvals in several countries for use in adults and children hospitalized with severe coronavirus disease 2019 (COVID-19).

Chemical Reactions Analysis

Inside the cell, Remdesivir undergoes metabolic activation to form the intracellular active triphosphate metabolite, GS-443902 (detected in peripheral blood mononuclear cells), and ultimately, the renally eliminated plasma metabolite GS-441524.

Physical And Chemical Properties Analysis

Remdesivir has a density of 1.5±0.1 g/cm3, a molar refractivity of 149.5±0.5 cm3, and a molar volume of 409.0±7.0 cm3. It has 14 H bond acceptors, 5 H bond donors, and 15 freely rotating bonds.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). The compound contains a boron moiety, making it relevant for SM coupling. Specifically, it serves as an organoboron reagent in this reaction. .

Bioconjugation Techniques

N-Hydroxysuccinimide (NHS) esters are essential activated esters used in bioconjugation. The compound’s NHS ester functionality allows it to react with amino groups (e.g., lysine residues in proteins) to form stable amide bonds. .

Fluorescent Blood Sugar Sensing

The compound’s phenylboric acid moiety can be functionalized to create fluorescent sensors for glucose detection. Researchers have synthesized phenylboric acid-functionalized carbon dots (CDs) that rapidly sense glucose in blood. .

Mechanism of Action

Target of Action

The compound, also known as Remdesivir , is a broad-spectrum antiviral prodrug with potent in vitro antiviral activity against a diverse panel of RNA viruses . It primarily targets RNA-dependent RNA polymerase (RdRp), an enzyme that is crucial for the replication of RNA viruses .

Mode of Action

Remdesivir is a prodrug that is metabolized into its active form GS-441524 . The active form mimics adenosine, one of the four building blocks of RNA. When incorporated into the growing RNA chain during viral replication, it causes premature termination .

Biochemical Pathways

The compound affects the viral replication pathway. By inhibiting the RdRp enzyme, it disrupts the synthesis of viral RNA, which is a critical step in the viral replication process .

Pharmacokinetics

As a prodrug, it needs to be metabolized into its active form to exert its antiviral effects . The ADME properties and their impact on bioavailability are still under investigation.

Result of Action

The result of Remdesivir’s action is the inhibition of viral replication. By disrupting the synthesis of viral RNA, it prevents the virus from multiplying and spreading .

Future Directions

Remdesivir has shown promise as a treatment for COVID-19, and research is ongoing into its efficacy and safety. Future directions may include further clinical trials, exploration of other diseases it may treat, and ongoing monitoring of its long-term effects in patients who have taken the drug.